O-Desmethyl Quinidine: A Technical Guide to its Discovery, History, and Core Functional Characteristics
O-Desmethyl Quinidine: A Technical Guide to its Discovery, History, and Core Functional Characteristics
Introduction
O-Desmethyl quinidine (B1679956) (also known as 6'-hydroxycinchonine or cupreidine) is a primary metabolite of the well-known antiarrhythmic drug, quinidine.[1][2] As a member of the cinchona alkaloid family, its history is intertwined with that of its parent compound, which has been used for centuries in the treatment of malaria and cardiac arrhythmias.[2][3] This technical guide provides an in-depth overview of O-desmethyl quinidine, focusing on its discovery, physicochemical properties, synthesis, and its effects on cardiac electrophysiology. This document is intended for researchers, scientists, and drug development professionals interested in the pharmacology of quinidine and its metabolites.
Discovery and History
The history of O-desmethyl quinidine is intrinsically linked to the study of cinchona alkaloids. The medicinal properties of cinchona bark were first recognized in Europe in the 17th century for the treatment of fever.[3] In 1820, quinine (B1679958) was isolated from the bark, and its diastereomer, quinidine, was identified in 1833.[3]
Physicochemical Properties
A comprehensive understanding of the physicochemical properties of O-desmethyl quinidine is essential for its application in research and drug development. The key properties are summarized in the table below.
| Property | Value | Reference |
| Molecular Formula | C₁₉H₂₂N₂O₂ | [4] |
| Molecular Weight | 310.39 g/mol | [4] |
| CAS Number | 70877-75-7 | [4] |
| Appearance | White to off-white solid | [4] |
| Melting Point | 152 °C | [4] |
| Solubility | Slightly soluble in DMSO, ethanol, and methanol (B129727) | [4] |
Experimental Protocols
Synthesis of O-Desmethyl Quinidine
O-desmethyl quinidine can be synthesized through the demethylation of its parent compound, quinidine. A reported method involves the use of boron tribromide in dichloromethane (B109758).[4]
Materials:
-
Quinidine
-
Boron tribromide (BBr₃)
-
Dichloromethane (CH₂Cl₂)
-
Methanol (CH₃OH)
-
Sodium bicarbonate (NaHCO₃) solution
-
Anhydrous sodium sulfate (B86663) (Na₂SO₄)
-
Silica (B1680970) gel for column chromatography
-
Solvents for chromatography (e.g., a mixture of dichloromethane and methanol)
Procedure:
-
Dissolve quinidine in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).
-
Cool the solution to -78 °C using a dry ice/acetone bath.
-
Slowly add a solution of boron tribromide in dichloromethane to the cooled quinidine solution with constant stirring.
-
Allow the reaction mixture to stir at -78 °C for a specified period (e.g., 2-3 hours), monitoring the reaction progress by thin-layer chromatography (TLC).
-
After the reaction is complete, quench the reaction by the slow addition of methanol at -78 °C.
-
Allow the mixture to warm to room temperature.
-
Neutralize the reaction mixture by adding a saturated aqueous solution of sodium bicarbonate.
-
Extract the aqueous layer with dichloromethane.
-
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
-
Filter the solution and concentrate the solvent under reduced pressure to obtain the crude product.
-
Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane) to yield pure O-desmethyl quinidine.
-
Characterize the final product using techniques such as NMR spectroscopy, mass spectrometry, and melting point analysis to confirm its identity and purity.
Electrophysiological Analysis using Whole-Cell Patch Clamp
The following protocol is a synthesized methodology based on general whole-cell patch-clamp procedures and specific details from studies on quinidine and its metabolites.[5][6][7] This protocol is designed to investigate the effects of O-desmethyl quinidine on cardiac ion channels (e.g., NaV1.5 and hERG) expressed in a suitable cell line (e.g., HEK293 cells).
1. Cell Preparation:
-
Culture HEK293 cells stably expressing the ion channel of interest (e.g., human NaV1.5 or hERG) in appropriate culture medium.
-
Plate the cells onto glass coverslips 24-48 hours before the experiment to achieve 50-70% confluency.
2. Solutions:
-
External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.
-
Internal (Pipette) Solution (in mM): 120 CsF, 20 CsCl, 10 NaCl, 10 HEPES, 10 EGTA. Adjust pH to 7.2 with CsOH. (Note: The composition can be varied depending on the specific channel and experimental goals).
-
O-Desmethyl Quinidine Stock Solution: Prepare a 10 mM stock solution in a suitable solvent (e.g., DMSO). Dilute to the final desired concentrations in the external solution on the day of the experiment. The final DMSO concentration should not exceed 0.1%.
3. Recording Procedure:
-
Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-4 MΩ when filled with the internal solution.
-
Transfer a coverslip with the cells to the recording chamber on the stage of an inverted microscope and perfuse with the external solution.
-
Approach a single cell with the patch pipette and establish a giga-ohm seal (>1 GΩ) with the cell membrane.
-
Rupture the cell membrane by applying a brief pulse of suction to achieve the whole-cell configuration.
-
Allow the cell to stabilize for 5-10 minutes before starting the recordings.
-
Perform recordings at room temperature (22-25 °C) or at physiological temperature (35-37 °C) as required.
4. Voltage-Clamp Protocols:
-
For NaV1.5 Channels (Tonic Block):
-
Hold the membrane potential at a hyperpolarized level (e.g., -120 mV) to ensure channels are in the resting state.
-
Apply a depolarizing pulse (e.g., to -20 mV for 50 ms) to elicit the peak sodium current.
-
Apply these pulses at a low frequency (e.g., every 30 seconds) to measure the tonic block.
-
After obtaining a stable baseline, perfuse the cell with the O-desmethyl quinidine-containing external solution and record the current until a steady-state block is achieved.
-
-
For hERG Channels:
-
Hold the membrane potential at -80 mV.
-
Apply a depolarizing step (e.g., to +20 mV for 2 seconds) to activate and then inactivate the channels.
-
Repolarize the membrane to a negative potential (e.g., -50 mV) to record the characteristic tail current, which reflects the recovery from inactivation and deactivation of the channels.
-
After establishing a stable baseline, apply O-desmethyl quinidine and record the changes in the tail current.
-
5. Data Analysis:
-
Measure the peak inward current for NaV1.5 or the peak tail current for hERG.
-
Calculate the percentage of block as: % Block = (1 - I_drug / I_control) * 100.
-
Construct concentration-response curves and fit the data to the Hill equation to determine the IC₅₀ value.
Mechanism of Action and Signaling Pathways
The primary mechanism of action of O-desmethyl quinidine, similar to its parent compound quinidine, is the blockade of cardiac ion channels.[1][2] This action alters the cardiac action potential, leading to its antiarrhythmic effects. The primary targets are voltage-gated sodium (NaV) and potassium (KV) channels.
Sodium Channel Blockade
O-desmethyl quinidine is expected to block the fast inward sodium current (I_Na) carried by NaV1.5 channels, which is responsible for the rapid depolarization (Phase 0) of the cardiac action potential.[1] Blockade of this current slows the conduction velocity in the heart. While the precise binding site for O-desmethyl quinidine has not been explicitly determined in the searched literature, it is likely to be similar to that of quinidine, which binds within the pore of the NaV1.5 channel.[8]
Diagram of O-Desmethyl Quinidine's effect on the Nav1.5 channel.
Potassium Channel Blockade
O-desmethyl quinidine also affects potassium channels, particularly those responsible for cardiac repolarization, such as the hERG (human Ether-à-go-go-Related Gene) channel that carries the rapid delayed rectifier potassium current (I_Kr).[1] Inhibition of I_Kr prolongs the repolarization phase (Phase 3) of the action potential, thereby increasing the effective refractory period.
Diagram of O-Desmethyl Quinidine's effect on the hERG channel.
Experimental Workflow
The general workflow for investigating the effects of O-desmethyl quinidine on cardiac ion channels is depicted below.
General experimental workflow for electrophysiological analysis.
Quantitative Data
The following tables summarize the available quantitative data for O-desmethyl quinidine and its parent compound, quinidine.
Table 1: Pharmacokinetic Parameters of O-Desmethyl Quinidine and Quinidine in Rabbits [2]
| Parameter | O-Desmethyl Quinidine | Quinidine |
| Terminal Half-life (t₁/₂) | 65.4 ± 34.4 min | 132.4 ± 27.1 min |
| Volume of Distribution (Vdβ) | ~50% of Quinidine's Vdβ | - |
| Intercompartmental Distribution Ratio (k₁₂/k₂₁) | ~25% of Quinidine's ratio | - |
| Total Body Clearance | Similar to Quinidine | - |
Table 2: In Vitro Electrophysiological Effects of Quinidine Metabolites (10 µM) on Canine Purkinje Fibers [1]
| Compound | % Decrease in Vmax (at 300 ms (B15284909) BCL) | Change in Action Potential Duration at 90% Repolarization (APD₉₀) |
| Quinidine | Significant Decrease | Prolongation |
| O-Desmethyl quinidine | Significant Decrease | Prolongation |
| 3-Hydroxyquinidine | Significant Decrease | Prolongation |
| Quinidine-N-oxide | No Significant Change | Prolongation |
| 2'-Oxoquinidinone | Significant Decrease | Prolongation |
Table 3: IC₅₀ Values of Quinidine for Cardiac Ion Channels
| Ion Channel | IC₅₀ (µM) | Reference |
| NaV1.5 (peak current) | 28.9 ± 2.2 | [9][10] |
| hERG (I_Kr) | ~1.0 | [11] |
Note: Specific IC₅₀ values for O-desmethyl quinidine on individual ion channels were not found in the searched literature. The data from canine Purkinje fibers suggest that its effects are comparable to quinidine at the tested concentration.
Conclusion
O-Desmethyl quinidine, a major metabolite of quinidine, exhibits significant electrophysiological activity, primarily through the blockade of cardiac sodium and potassium channels. Its discovery and study are integral to a comprehensive understanding of the pharmacology of quinidine. The provided experimental protocols offer a framework for the synthesis and functional characterization of this important metabolite. The quantitative data, though more extensive for the parent compound, highlight the pharmacological relevance of O-desmethyl quinidine. Further research to determine its specific binding affinities and inhibitory concentrations for various ion channels will be crucial in fully elucidating its contribution to the antiarrhythmic and proarrhythmic effects of quinidine therapy.
References
- 1. go.drugbank.com [go.drugbank.com]
- 2. Quinidine - Wikipedia [en.wikipedia.org]
- 3. tandfonline.com [tandfonline.com]
- 4. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. benchchem.com [benchchem.com]
- 6. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. | Semantic Scholar [semanticscholar.org]
- 7. docs.axolbio.com [docs.axolbio.com]
- 8. Structural Basis for Pore Blockade of the Human Cardiac Sodium Channel Nav 1.5 by the Antiarrhythmic Drug Quinidine* - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. scienceopen.com [scienceopen.com]
- 10. researchgate.net [researchgate.net]
- 11. Inhibition of the current of heterologously expressed HERG potassium channels by flecainide and comparison with quinidine, propafenone and lignocaine - PMC [pmc.ncbi.nlm.nih.gov]
